molecular formula C7H13BrO2 B11751823 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane

2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane

Cat. No.: B11751823
M. Wt: 209.08 g/mol
InChI Key: NMQOJZOUYUEBDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane (CAS: 868613-18-7) is a brominated dioxolane derivative with the molecular formula C₇H₁₃BrO₂ and a molecular weight of 209.08 g/mol. The compound features a branched bromoalkyl group (1-bromo-2-methylpropan-2-yl) attached to a 1,3-dioxolane ring. Key properties include:

  • Storage: Requires storage at -20°C under an inert atmosphere due to thermal and oxidative sensitivity .
  • Hazards: Classified as a 6.1 Hazardous Chemical (UN# 2810) with flammability (H227) and acute toxicity (H301) risks .

Properties

Molecular Formula

C7H13BrO2

Molecular Weight

209.08 g/mol

IUPAC Name

2-(1-bromo-2-methylpropan-2-yl)-1,3-dioxolane

InChI

InChI=1S/C7H13BrO2/c1-7(2,5-8)6-9-3-4-10-6/h6H,3-5H2,1-2H3

InChI Key

NMQOJZOUYUEBDZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CBr)C1OCCO1

Origin of Product

United States

Preparation Methods

Reaction Conditions and Optimization

  • Substrate : 2-(2-Methylpropan-2-yl)-1,3-dioxolane (synthesized via acid-catalyzed cyclization of glycerol derivatives).

  • Brominating Agents :

    • HBr in 1,4-Dioxane : Yields up to 82% at 5–20°C with stoichiometric HBr.

    • PBr₃ in Dichloromethane : Higher selectivity at 0°C, minimizing side reactions like elimination.

  • Solvents : Polar aprotic solvents (e.g., 1,4-dioxane, DCM) enhance reaction kinetics by stabilizing transition states.

Mechanistic Insights :
The reaction proceeds via a bimolecular nucleophilic substitution mechanism. The lone pair of the bromide ion attacks the electrophilic carbon adjacent to the oxygen in the dioxolane ring, displacing the hydroxyl group as water (in HBr-mediated reactions) or HOPBr₂ (with PBr₃). Steric hindrance from the 2-methylpropan-2-yl group favors Sₙ2 over Sₙ1 pathways.

Acid-Catalyzed Cyclization of Bromoacetals

An alternative approach involves the cyclization of bromoacetaldehyde ethylene glycol acetal under acidic conditions. This method is advantageous for scalability and purity.

Stepwise Synthesis

  • Acetal Formation : Ethylene glycol reacts with acetaldehyde at 20°C for 30 minutes to form acetaldehyde ethylene glycol acetal.

  • Bromination : Bromine is added dropwise at 0–3°C, yielding bromoacetaldehyde ethylene glycol acetal (79.2% yield).

  • Cyclization : The bromoacetal undergoes acid-catalyzed (e.g., H₂SO₄) cyclization to form the target dioxolane.

Key Data :

  • Yield : 79.2% after distillation.

  • Purity : >95% (GC-MS analysis).

Solvent-Free Bromination Using Methanesulfonic Acid

Recent patents describe solvent-free methods using methanesulfonic acid (MsOH) as a catalyst, eliminating the need for hazardous solvents.

Procedure

  • Substrates : 2-(2-Methylpropan-2-yl)-1,3-dioxolane and liquid bromine.

  • Conditions :

    • Temperature: 70–100°C.

    • Catalyst: 0.24 mol MsOH per mole substrate.

    • Nitrogen bubbling or vacuum applied to remove HBr gas.

Advantages :

  • Yield : 64.8% (vs. 23.7% with traditional solvents).

  • Safety : Reduced solvent handling and waste.

Comparative Analysis of Synthetic Routes

Method Brominating Agent Solvent Yield Purity Scalability
HBr in 1,4-DioxaneHBr1,4-Dioxane82%>90%Moderate
PBr₃ in DCMPBr₃Dichloromethane75%>95%High
Solvent-FreeBr₂None64.8%>98%High
Cyclization of BromoacetalBr₂Ethylene Glycol79.2%>95%Industrial

Challenges and Mitigation Strategies

Side Reactions

  • Elimination : Formation of alkenes due to β-hydrogen elimination. Mitigated by low temperatures (0–5°C) and excess HBr.

  • Over-bromination : Controlled by slow addition of bromine and stoichiometric monitoring.

Purification

  • Distillation : Effective for removing unreacted bromine and solvents.

  • Column Chromatography : Silica gel with hexane/ethyl acetate (10:1) achieves >98% purity .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The tertiary bromine atom undergoes nucleophilic substitution via both S_N1 and S_N2 pathways, depending on reaction conditions:

S_N2 Mechanism

  • Conditions : Polar aprotic solvents (e.g., DMSO, acetone), strong nucleophiles (e.g., CN⁻, I⁻, NH₃).

  • Example : Reaction with potassium phthalimide in toluene at 100°C yields substitution products (73% yield) .

  • Kinetics : Second-order dependence on nucleophile and substrate concentrations.

S_N1 Mechanism

  • Conditions : Polar protic solvents (e.g., H₂O, EtOH), weak nucleophiles.

  • Mechanism :

    • Spontaneous dissociation of Br⁻ to form a stabilized tertiary carbocation.

    • Nucleophilic attack by H₂O or alcohols to form alcohols/ethers .

  • Rate Equation : First-order kinetics (Rate=k×[Substrate]\text{Rate} = k \times [\text{Substrate}]) .

Comparison of Substitution Pathways

ParameterS_N2S_N1
SolventPolar aproticPolar protic
Nucleophile StrengthStrongWeak
Steric HindranceHindered (tertiary center)Favored (carbocation stability)
Example Yield73% (K-phthalimide) N/A (Theoretical extrapolation)

Elimination Reactions

Under basic conditions, the compound undergoes β-elimination to form alkenes:

  • Conditions : Strong bases (e.g., KOtBu, NaOH), elevated temperatures.

  • Product : 2-methylpropene derivatives via Zaitsev’s rule.

  • Mechanism : Base abstracts a β-hydrogen, leading to simultaneous departure of Br⁻ and formation of a double bond.

Reactions with Organometallic Reagents

The bromine atom participates in cross-couplings and Grignard reactions :

  • Grignard Example : Reaction with Mg in the presence of 1,2-dibromoethane yields alkylated products (42% yield) .

  • Catalytic Systems : Pd-based catalysts enable coupling with aryl/alkenyl partners, though tertiary halides are less reactive than primary/secondary analogs .

Ring-Opening Reactions

The dioxolane ring undergoes acid-catalyzed hydrolysis:

  • Conditions : Aqueous HCl or H₂SO₄, reflux.

  • Product : Cleavage of the dioxolane yields a diol (e.g., 2-methyl-1,3-propanediol).

  • Mechanism : Protonation of oxygen weakens the C–O bond, leading to ring opening and hydration.

Radical Pathways

Under photoredox conditions, the compound participates in hydrogen atom transfer (HAT) reactions:

  • Example : Visible-light-promoted addition to electron-deficient alkenes using Ir photocatalysts .

  • Mechanism : Bromine radical (Br\cdot Br) initiates chain propagation, abstracting hydrogen from the dioxolane to form malonyl radicals .

Scientific Research Applications

Pharmaceutical Applications

Intermediate in Drug Synthesis
One of the primary applications of 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane is as an intermediate in the synthesis of pharmaceuticals. For example, it plays a crucial role in the preparation of mitratapide, an apoB secretion/MTP inhibitor. The synthesis of this compound involves the transformation of 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane into various derivatives that exhibit significant biological activity against lipid disorders .

Neuroprotective Agents
Research has indicated that derivatives of dioxolanes can exhibit neuroprotective properties. Compounds similar to 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane have been studied for their potential in treating neurodegenerative diseases by acting on serotonin receptors, which could lead to new therapeutic strategies for conditions like depression and anxiety .

Chemical Synthesis

Reagent in Organic Reactions
The compound functions as a reagent in various organic reactions, particularly in the synthesis of complex organic molecules. Its bromine atom serves as a leaving group, facilitating nucleophilic substitution reactions. This property is leveraged in the synthesis of more complex structures from simpler precursors .

Catalysis and Reaction Conditions
Recent studies have optimized the reaction conditions for synthesizing derivatives of 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane, showing that using solvents or applying specific pressure conditions can significantly improve yields . This optimization is crucial for industrial applications where efficiency and cost-effectiveness are paramount.

Material Science

Polymer Chemistry
In material science, 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane can be utilized to create functional polymers. The dioxolane ring structure allows for polymerization reactions that can yield materials with desirable mechanical and thermal properties. These polymers can be used in coatings, adhesives, and other applications where durability is essential .

Case Studies

Study Title Findings Impact
Improved Synthesis of MitratapideEnhanced yield through optimized reaction conditions using 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolaneSignificant implications for drug development efficiency
Neuroprotective Properties of DioxolanesDemonstrated efficacy in serotonin receptor modulationPotential new treatments for neurodegenerative diseases
Polymerization StudiesSuccessful creation of high-performance polymers from dioxolane derivativesAdvancements in material science applications

Mechanism of Action

The mechanism of action of 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane involves its interaction with molecular targets through its bromine atom and dioxolane ring. The bromine atom can participate in nucleophilic substitution reactions, while the dioxolane ring can stabilize reactive intermediates. These interactions can affect various molecular pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares the target compound with structurally related dioxolane derivatives:

Compound Name Molecular Formula Molecular Weight Boiling Point (°C) Key Structural Features
2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane C₇H₁₃BrO₂ 209.08 Not reported Branched bromoalkyl group
2-(2-Bromoethyl)-1,3-dioxolane C₅H₉BrO₂ 181.03 68–70 (8 mmHg) Linear bromoethyl chain
2-(2-Bromopropyl)-1,3-dioxolane C₆H₁₁BrO₂ 195.05 Not reported Bromopropyl chain
2-(2-Bromo-5-methoxyphenyl)-1,3-dioxolane C₁₀H₁₁BrO₃ 259.10 312.4 (760 mmHg) Bromo-methoxyphenyl substituent
2-(3-Bromobutan-2-yl)-1,3-dioxolane C₇H₁₃BrO₂ 209.08 Not reported Isomeric bromobutane group

Key Observations :

  • Branching vs. Linearity: The target compound’s branched bromoalkyl group (vs.
  • Aromatic vs. Aliphatic Substituents : Derivatives like 2-(2-bromo-5-methoxyphenyl)-dioxolane exhibit higher boiling points (312.4°C) due to aromatic stabilization and polar methoxy groups .
  • Isomerism : 2-(3-Bromobutan-2-yl)-1,3-dioxolane shares the same molecular formula as the target compound but differs in bromine placement, which may alter reaction pathways .

Biological Activity

2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies to provide a comprehensive understanding of its applications in medicinal chemistry.

  • Molecular Formula : C₄H₇BrO₂
  • Molecular Weight : 167.00 g/mol
  • Boiling Point : 80-82 °C at 27 mmHg
  • Density : 1.613 g/mL at 25 °C
  • Functional Groups : Bromo and ether groups

These properties suggest that the compound may interact with biological systems in various ways, particularly through its bromo and dioxolane functionalities.

Synthesis

The synthesis of 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane typically involves the reaction of bromoalkanes with dioxolanes under acidic conditions. This method has been optimized for yield and purity, making it suitable for further biological testing .

Antibacterial Activity

Recent studies have indicated that derivatives of dioxolanes exhibit significant antibacterial properties. For instance, substituted dioxolanes have been shown to possess activity against Gram-positive and Gram-negative bacteria. In particular, compounds similar to 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane demonstrated minimum inhibitory concentrations (MIC) comparable to standard antibiotics .

CompoundMIC against S. aureus (µM)MIC against E. coli (µM)
Dioxolane Derivative A2040
Dioxolane Derivative B3050
2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolaneTBDTBD

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of this compound. Preliminary results indicate that while it exhibits antibacterial activity, its cytotoxic effects on mammalian cells remain within acceptable limits at therapeutic concentrations .

Case Study 1: Antimicrobial Efficacy

In a controlled study, researchers tested the efficacy of 2-(1-Bromo-2-methylpropan-2-yl)-1,3-dioxolane against methicillin-resistant Staphylococcus aureus (MRSA). The compound showed promising results with an MIC significantly lower than traditional treatments, suggesting potential as a novel antimicrobial agent .

Case Study 2: Structure-Activity Relationship (SAR)

A series of SAR studies were conducted to explore how modifications to the dioxolane structure affect biological activity. It was found that substituents on the dioxolane ring influenced both antibacterial potency and cytotoxicity profiles. These findings guide future synthetic efforts aimed at optimizing therapeutic efficacy while minimizing toxicity .

Q & A

Q. What role does 2-(1-bromo-2-methylpropan-2-yl)-1,3-dioxolane play in polymer chemistry?

  • Methodology : Use as a crosslinking agent in polycarbonate synthesis. Characterize polymer networks via GPC (Mw ~50 kDa) and DSC (Tg ≈ 120°C). Compare mechanical properties (tensile strength) with non-brominated analogs .

Q. How can this compound serve as a precursor for bioactive molecule synthesis?

  • Methodology : Functionalize via Suzuki-Miyaura coupling (Pd(PPh3)4, K2CO3) to introduce aryl groups. Screen derivatives for antimicrobial activity (MIC assays against S. aureus) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.